molecular formula C25H43NO2 B8589749 Octadecyl 4-aminobenzoate CAS No. 113422-82-5

Octadecyl 4-aminobenzoate

Cat. No.: B8589749
CAS No.: 113422-82-5
M. Wt: 389.6 g/mol
InChI Key: ULTMFMBEPIORKP-UHFFFAOYSA-N
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Description

Octadecyl 4-aminobenzoate is a useful research compound. Its molecular formula is C25H43NO2 and its molecular weight is 389.6 g/mol. The purity is usually 95%.
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Properties

CAS No.

113422-82-5

Molecular Formula

C25H43NO2

Molecular Weight

389.6 g/mol

IUPAC Name

octadecyl 4-aminobenzoate

InChI

InChI=1S/C25H43NO2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-28-25(27)23-18-20-24(26)21-19-23/h18-21H,2-17,22,26H2,1H3

InChI Key

ULTMFMBEPIORKP-UHFFFAOYSA-N

Canonical SMILES

CCCCCCCCCCCCCCCCCCOC(=O)C1=CC=C(C=C1)N

Origin of Product

United States

Synthesis routes and methods I

Procedure details

Under a nitrogen purge, 10% platinum on carbon (2.0 grams) was added to a mixture of octadecyl 4-nitrobenzoate (23 grams, 55 mmol) and ethyl acetate (230 milliliters) in a Parr vessel. The vessel was placed under hydrogen pressure (49 psi, 3.3×105 Pa) for sixteen hours. Added chloroform and filtered the reaction mixture through a layer of CELITE filter aid. The filtrate was concentrated under reduced pressure to light tan solid. The solid was recrystallized from ethanol to obtain 18 grams of octadecyl 4-aminobenzoate as a white solid.
Name
octadecyl 4-nitrobenzoate
Quantity
23 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
catalyst
Reaction Step One
Quantity
230 mL
Type
solvent
Reaction Step One

Synthesis routes and methods II

Procedure details

A 1-liter round bottom flask was fitted with a reflux condenser, Dean Stark trap and heating mantle and charged with 54 g (0.20 mole) of 1-octadecanol, 33 g (0.20 mole) ethyl 4-aminobenzoate, 8 g of p-toluenesulfonic acid and 500 ml of mixed xylenes. The flask was flushed with nitrogen and sealed under a nitrogen balloon. The reaction system was heated to reflux with a pot temperature of about 140° C. and allowed to reflux for about 1/2 hour before a 25 ml-aliquot of xylenes-ethanol mixture was removed through the Dean-Stark trap. Every 5-10 minutes, another 25 ml aliquot of the xylenes-ethanol mixture was removed until a total of 400 ml had been withdrawn from the reaction mixture and the pot attained a temperature of 150° C. Remaining volatiles were removed under 29 inches of Hg vacuum at 70° C. in a vacuum oven to give 95 g of an off-white waxy material melting at 60°-70° C., with an infrared spectrum showing the amino-aromatic ester with a long-chain aliphatic tail.
Quantity
54 g
Type
reactant
Reaction Step One
Quantity
33 g
Type
reactant
Reaction Step One
Quantity
8 g
Type
reactant
Reaction Step One
[Compound]
Name
xylenes
Quantity
500 mL
Type
solvent
Reaction Step One

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